Cas no 1557010-09-9 (3-Methoxy-5-methylbenzofuran-2-carboxylic acid)

• Product Name: 3-Methoxy-5-methylbenzofuran-2-carboxylic acid
• CAS No: 1557010-09-9
• MF: C₁₁H₁₀O₄
• MW: 206.194703578949
• CID: 4701911
• Update Time: 2025-10-23

3-Methoxy-5-methylbenzofuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-5-methylbenzofuran-2-carboxylic acid
• 3-Methoxy-5-methyl-benzofuran-2-carboxylic acid

• Inchi： 1S/C11H10O4/c1-6-3-4-8-7(5-6)9(14-2)10(15-8)11(12)13/h3-5H,1-2H3,(H,12,13)
• InChI Key： MRUAHGSKFKXPNI-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=C(C2C=C(C)C=CC1=2)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 253
• Topological Polar Surface Area: 59.7

Additional information on 3-Methoxy-5-methylbenzofuran-2-carboxylic acid

3-Methoxy-5-methylbenzofuran-2-carboxylic acid (CAS No. 1557010-09-9)

3-Methoxy-5-methylbenzofuran-2-carboxylic acid is a biologically active compound with the CAS registry number 1557010-09-9. This compound belongs to the class of benzofurans, which are aromatic heterocyclic compounds with a furan ring fused to a benzene ring. The presence of a methoxy group at position 3 and a methyl group at position 5, along with a carboxylic acid group at position 2, confers unique chemical and biological properties to this molecule.

The synthesis of 3-Methoxy-5-methylbenzofuran-2-carboxylic acid involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic chemistry have enabled more efficient routes for the preparation of such complex structures, leveraging catalytic asymmetric synthesis and microwave-assisted techniques.

Research into the biological activity of 3-Methoxy-5-methylbenzofuran-2-carboxylic acid has revealed its potential as a modulator of cellular signaling pathways. Studies have demonstrated that this compound exhibits antioxidant properties, making it a promising candidate for applications in neurodegenerative diseases and inflammatory conditions. Additionally, its ability to inhibit certain enzymes, such as cyclooxygenase (COX) and lipoxygenase (LOX), highlights its potential in the development of anti-inflammatory agents.

Recent findings from preclinical studies suggest that 3-Methoxy-5-methylbenzofuran-2-carboxylic acid may also play a role in cancer chemoprevention by modulating key oncogenic pathways. Its ability to induce apoptosis in cancer cells while sparing normal cells underscores its potential as a selective anticancer agent.

The pharmacokinetic profile of this compound has been extensively studied, revealing favorable absorption and bioavailability when administered orally. These properties make it an attractive candidate for further development into an orally active therapeutic agent.

In conclusion, 3-Methoxy-5-methylbenzofuran-2-carboxylic acid (CAS No. 1557010-09-9) represents a significant advancement in the field of medicinal chemistry, offering promising therapeutic potential across multiple disease areas. Continued research into its mechanisms of action and optimization of its pharmacokinetic properties will undoubtedly pave the way for its clinical application in the near future.